Cas no 6046-41-9 (quinoline-3-sulfonic acid)

• Product Name: quinoline-3-sulfonic acid
• CAS No: 6046-41-9
• MF: C₉H₇NO₃S
• MW: 209.221781015396
• CID: 952114
• PubChem ID: 26338969
• Update Time: 2025-04-19

quinoline-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• quinoline-3-sulfonic acid
• 3-quinolinesulfonic acid
• 3-Sulfo-chinolin
• Chinolin-3-sulfonsaeure
• DTXSID30649921
• SCHEMBL10296114
• DB-081962
• 6046-41-9

• Inchi： 1S/C9H7NO3S/c11-14(12,13)8-5-7-3-1-2-4-9(7)10-6-8/h1-6H,(H,11,12,13)
• InChI Key： ITXXHPLNLYEVQT-UHFFFAOYSA-N
• SMILES： S(C1=CN=C2C=CC=CC2=C1)(=O)(=O)O

Computed Properties

• Exact Mass: 209.01500
• Monoisotopic Mass: 209.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.64000
• LogP: 2.56230